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Compound of Interest

Compound Name: Disperse Yellow 56

Cat. No.: B6595850 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available information on the

absorption and emission properties of Disperse Yellow 56 (C.I. 261550), a disperse dye with

applications in the textile industry and as a fluorescent probe in biological research. While

specific experimental data on its spectral characteristics are not extensively available in

published literature, this document compiles its known physical and chemical properties,

outlines standard experimental protocols for spectroscopic analysis, and presents logical

workflows for its characterization.

Core Properties of Disperse Yellow 56
Disperse Yellow 56 is a double azo dye, characterized by its "red light yellow" or "golden

yellow" hue.[1] Its chemical structure and other key properties are summarized in the table

below.
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Property Value Reference

CAS Number 54077-16-6 [1][2]

Molecular Formula C₂₁H₁₅N₅O₂ [1][2]

Molecular Weight 369.38 g/mol [1][2]

Appearance Orange powder [1]

Solubility Soluble in acetone [1]

Molecular Structure

Double azo class, formed by

the coupling of diazotized 4-

(phenyldiazenyl)benzenamine

and Quinoline-2,4-diol

[1]

Absorption and Emission Spectra
As of the latest literature review, the specific absorption and emission maxima (λmax and λem),

quantum yield, and fluorescence lifetime of Disperse Yellow 56 have not been extensively

documented. One source notes that its specific UV-Vis spectral behavior under irradiation

remains underexplored.[3] However, its application as a fluorescent marker in biological assays

suggests that it exhibits notable fluorescence properties.[3]

The color of the dye suggests that its maximum absorption likely occurs in the violet-blue

region of the visible spectrum, leading to its yellow appearance. The emission would then be

expected at a longer wavelength (a larger Stokes shift), characteristic of fluorescent molecules.

The following diagram illustrates the fundamental relationship between the absorption of a

photon, the transition to an excited state, and the subsequent emission of a photon at a lower

energy (longer wavelength).
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Absorption Emission

Ground State (S₀) Excited State (S₁)Photon Absorption (λ_abs) Relaxed Excited State (S₁)Vibrational Relaxation Ground State (S₀)Photon Emission (λ_em)
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Start: Characterization of Disperse Yellow 56

Prepare Stock Solution
in Acetone

Prepare Dilutions for
Absorbance Measurement

Measure Absorption Spectrum
(UV-Vis Spectrophotometer)

Determine λ_max

Prepare Dilute Solution for
Emission Measurement
(Abs @ λ_max ≈ 0.1)

Measure Emission Spectrum
(Spectrofluorometer)

Determine λ_em

End: Spectral Data Obtained

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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